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Compound of Interest

Compound Name: Ro 67-4853

Cat. No.: B1679490 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of Ro 67-4853, a positive allosteric modulator of metabotropic glutamate 1

receptors, is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. This compound is classified as hazardous to the aquatic environment,

necessitating specific disposal protocols. Adherence to the following guidelines, in conjunction

with your institution's specific environmental health and safety procedures, is mandatory.

Key Safety and Disposal Information
Ro 67-4853 is characterized by the following hazard classifications:
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Hazard
Category

Classification
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Aquatic

Toxicity
Category 1 GHS09 Warning

H410: Very toxic

to aquatic life

Chronic Aquatic

Toxicity
Category 1 GHS09 Warning

H410: Very toxic

to aquatic life

with long lasting

effects

German Water

Hazard Class
WGK 3 - -

Severely

hazardous for

water

This data underscores the environmental risk posed by Ro 67-4853 and strictly prohibits its

disposal down the drain or in general waste.

Precautionary Measures for Handling and Disposal
Precautionary Code Statement

P273 Avoid release to the environment.

P391 Collect spillage.

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Step-by-Step Disposal Protocol
Researchers, scientists, and drug development professionals must follow this workflow for the

safe disposal of Ro 67-4853 and its associated waste.
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Step 1: Waste Segregation & Collection

Step 2: Container Management

Step 3: Storage

Step 4: Disposal Request

Solid Waste
(e.g., contaminated gloves, weigh paper)

Use designated, compatible
hazardous waste containers.

Liquid Waste
(e.g., unused solutions, solvent rinses) Empty Containers

Label container with:
'Hazardous Waste'

'Ro 67-4853'
'Aquatic Hazard'

Accumulation Start Date

Keep containers securely closed
except when adding waste.

Store in a designated
Satellite Accumulation Area (SAA).

Ensure secondary containment
to prevent spills.

Consult your institution's
Safety Data Sheet (SDS) for Ro 67-4853.

Contact your institution's
Environmental Health & Safety (EHS)

office for waste pickup.

Do NOT dispose of down the drain
or in regular trash.

Click to download full resolution via product page

Disposal Workflow for Ro 67-4853
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Experimental Protocols
While specific experimental protocols for the chemical neutralization or inactivation of Ro 67-
4853 are not publicly available, the primary and mandated disposal method is through

collection by a certified hazardous waste management service, as directed by your institution's

EHS department. Any attempt to neutralize the compound without a validated protocol could

result in unforeseen hazardous reactions and is strongly discouraged. The complete Safety

Data Sheet (SDS) for Ro 67-4853, which should be available through your institution, is the

primary source for any specific handling and emergency procedures.[1]

Note: This document provides essential guidance based on available safety information. It is

not a substitute for the official Safety Data Sheet and your institution's specific waste

management policies. Always consult with your EHS department for clarification and to ensure

full compliance with all regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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